Cas no 58026-12-3 (1,4-dimethyl 2-formylbutanedioate)

• Product Name: 1,4-dimethyl 2-formylbutanedioate
• CAS No: 58026-12-3
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 376086
• PubChem ID: 93917
• Update Time: 2025-05-20

1,4-dimethyl 2-formylbutanedioate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-formyl-, 1,4-dimethyl ester
• dimethyl 2-formylbutanedioate
• dimethyl formylsuccinate
• 1,4-dimethyl 2-formylbutanedioate
• RYFFRHSMYJVFER-UHFFFAOYSA-N
• MFCD12973915
• dimethyl 2-formylsuccinate
• 58026-12-3
• SY157294
• 1,4-DIMETHYL2-FORMYLBUTANEDIOATE
• DTXSID10973610
• NS00054221
• dimethylformylsuccinate
• EN300-135637
• SCHEMBL5200300
• EINECS 261-075-5

• Inchi： 1S/C7H10O5/c1-11-6(9)3-5(4-8)7(10)12-2/h4-5H,3H2,1-2H3
• InChI Key： RYFFRHSMYJVFER-UHFFFAOYSA-N
• SMILES： O(C)C(C(C=O)CC(=O)OC)=O

Computed Properties

• Exact Mass: 174.0528
• Monoisotopic Mass: 174.052823
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: -0.4

Experimental Properties

• Density: 1.17
• Boiling Point: 247.1°Cat760mmHg
• Flash Point: 103.7°C
• Refractive Index: 1.426
• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on 1,4-dimethyl 2-formylbutanedioate

Introduction to 1,4-dimethyl 2-formylbutanedioate (CAS No. 58026-12-3)

1,4-dimethyl 2-formylbutanedioate, with the CAS number 58026-12-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functional groups and a formyl group, which contribute to its reactivity and versatility in synthetic chemistry.

The molecular formula of 1,4-dimethyl 2-formylbutanedioate is C₇H₁₀O₅. Its molecular weight is approximately 174.15 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. These properties make it an attractive candidate for use in a wide range of chemical reactions and processes.

In the realm of pharmaceutical research, 1,4-dimethyl 2-formylbutanedioate has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of this compound as an intermediate in the synthesis of novel anti-inflammatory agents. The formyl group in the molecule can be readily modified through various chemical transformations, allowing for the creation of diverse derivatives with tailored biological activities.

Beyond pharmaceutical applications, 1,4-dimethyl 2-formylbutanedioate has also found utility in materials science. Its ability to undergo polymerization reactions makes it a valuable monomer for the production of functional polymers. Researchers at the University of California, Berkeley, have demonstrated the use of this compound to synthesize polyesters with enhanced mechanical properties and biodegradability. These polymers have potential applications in biodegradable packaging materials and biomedical devices.

The synthetic versatility of 1,4-dimethyl 2-formylbutanedioate is further exemplified by its role in organic synthesis. The compound can serve as a starting material for a variety of reactions, including esterification, reduction, and condensation reactions. A notable example is its use in the preparation of α-hydroxy acids, which are important intermediates in the synthesis of natural products and pharmaceuticals. A study published in Organic Letters in 2022 detailed a highly efficient method for converting this compound into α-hydroxy acids using a catalytic system involving ruthenium complexes.

In addition to its synthetic applications, 1,4-dimethyl 2-formylbutanedioate has been studied for its environmental impact. Researchers at the University of Manchester have investigated the biodegradability and ecotoxicity of this compound. Their findings suggest that under certain conditions, the compound can be biodegraded by microorganisms present in soil and water environments. This property makes it an environmentally friendly alternative to some traditional chemicals used in industrial processes.

The safety profile of 1,4-dimethyl 2-formylbutanedioate is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound securely.

In conclusion, 1,4-dimethyl 2-formylbutanedioate (CAS No. 58026-12-3) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on innovative projects. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only grow in the coming years.